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Compound of Interest
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Introduction to Organophosphorus Chemistry

Organophosphorus chemistry is a specialized field that investigates the synthesis, properties,
and applications of organic compounds containing phosphorus.[1] These compounds are
integral to numerous industrial and biological processes, finding use as pesticides, flame
retardants, and crucial reagents in organic synthesis.[1][2] While some organophosphorus
compounds are known for their extreme toxicity, such as the nerve agents sarin and VX, many
others are vital in medicine, serving as antiviral, anticancer, and antibacterial agents.[3][4]

Phosphorus, located in group 15 of the periodic table, can exist in various oxidation states,
primarily as phosphorus(lll) and phosphorus(V) derivatives.[1][3] This guide focuses on a key
phosphorus(V) compound, dimethyl chlorophosphate, as a model reagent to introduce the
fundamental principles and applications of this diverse chemical class. Its utility as a potent
phosphorylating agent makes it an invaluable tool for researchers, particularly in the fields of
medicinal chemistry and drug development.[5][6]

Dimethyl Chlorophosphate: A Profile

Dimethyl chlorophosphate (DMCP) is an organophosphorus compound widely used as an
intermediate in organic synthesis.[5] Its primary function is as a phosphorylating agent,
enabling the introduction of a dimethyl phosphate group into various molecules, a critical step
in the synthesis of many phosphate esters and prodrugs.[5][6]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b043699?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Organophosphorus_chemistry
https://en.wikipedia.org/wiki/Organophosphorus_chemistry
https://oms.bdu.ac.in/ec-colleges/admin/contents/148_16SCCCH4_2020062303005616.pdf
https://unacademy.com/content/neet-ug/study-material/chemistry/organophosphorus-compounds/
https://grokipedia.com/page/Organophosphorus_chemistry
https://en.wikipedia.org/wiki/Organophosphorus_chemistry
https://unacademy.com/content/neet-ug/study-material/chemistry/organophosphorus-compounds/
https://www.benchchem.com/product/b043699?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/decoding-dimethyl-chlorophosphate-synthesis-properties-and-industrial-significance-hd
https://www.nbinno.com/article/other-organic-chemicals/the-multifaceted-role-of-dimethyl-chlorophosphate-in-modern-chemistry-hd
https://www.benchchem.com/product/b043699?utm_src=pdf-body
https://www.benchchem.com/product/b043699?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/decoding-dimethyl-chlorophosphate-synthesis-properties-and-industrial-significance-hd
https://www.nbinno.com/article/other-organic-chemicals/decoding-dimethyl-chlorophosphate-synthesis-properties-and-industrial-significance-hd
https://www.nbinno.com/article/other-organic-chemicals/the-multifaceted-role-of-dimethyl-chlorophosphate-in-modern-chemistry-hd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical and Safety Data

The fundamental properties and safety information for dimethyl chlorophosphate are
summarized below. Its high toxicity necessitates strict adherence to safety protocols during
handling and use.[7]

Table 1: Physicochemical Properties of Dimethyl Chlorophosphate

Property Value Reference
CAS Number 813-77-4 [71[8]
Molecular Formula C2HeCIOsP [718]
Molecular Weight 144.49 g/mol [71[8]
Appearance Colorless liquid [5]

Density 1.34 g/mL at 25 °C [7]

Boiling Point 80 °C at 25 mmHg [7]
Refractive Index n20/D 1.413 [7]

Flash Point 113 °C (235.4 °F) - closed cup [7]

Table 2: Safety and Hazard Information

Hazard . .
. GHS Pictograms Signal Word Hazard Statements
Classification

H300 + H310 + H330

o (Fatal if swallowed, in
Acute Toxicity (Oral, ] ] )
contact with skin or if

Dermal, Inhalation); Skull and crossbones, )
) ] ) Danger inhaled), H314
Skin Corrosion; Eye Corrosion )
(Causes severe skin
Damage

burns and eye

damage)

Source: Sigma-Aldrich[7]
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Synthesis and Experimental Protocols

The synthesis of dimethyl chlorophosphate is typically achieved through the reaction of
phosphorus oxychloride with methanol or by the chlorination of dimethyl phosphite.[5]

Experimental Protocol: Synthesis from Phosphorus
Oxychloride and Methanol

This protocol describes a general procedure for the synthesis of dialkyl chlorophosphates,
adapted for dimethyl chlorophosphate.

Materials:

e Phosphorus oxychloride (POCIs)

¢ Anhydrous Methanol (CH3OH)

e Anhydrous solvent (e.g., diethyl ether or dichloromethane)
« Inert gas supply (Nitrogen or Argon)

Procedure:

o Athree-necked, round-bottomed flask equipped with a magnetic stirrer, a dropping funnel,
and a condenser connected to an inert gas line is charged with phosphorus oxychloride (1.0
eq) dissolved in an anhydrous solvent.

e The solution is cooled to 0 °C in an ice bath.

¢ A solution of anhydrous methanol (2.0 eq) in the same anhydrous solvent is added dropwise
from the dropping funnel over 1-2 hours with vigorous stirring. The temperature must be
maintained below 5 °C to control the exothermic reaction and minimize side product
formation.

 After the addition is complete, the reaction mixture is allowed to slowly warm to room
temperature and stirred for an additional 2-3 hours.

e The reaction progress can be monitored by 3P NMR spectroscopy.
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e The solvent and any volatile byproducts (e.g., HCI) are carefully removed under reduced
pressure.

e The crude dimethyl chlorophosphate is then purified by fractional distillation under vacuum
to yield a colorless liquid.
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Caption: Synthetic workflow for dimethyl chlorophosphate.

Reactivity and Core Mechanisms

The phosphorus atom in dimethyl chlorophosphate is highly electrophilic due to the electron-
withdrawing effects of the two methoxy groups and the chlorine atom. This makes it susceptible
to attack by a wide range of nucleophiles (Nu: ™), such as alcohols, amines, and thiols.

The reaction typically proceeds via a nucleophilic substitution mechanism at the phosphorus
center. This can occur through either a concerted, Sn2-like pathway with a single
pentacoordinate transition state, or a stepwise mechanism involving a trigonal bipyramidal
intermediate.[9] The preferred pathway often depends on the strength of the nucleophile and
the stability of the leaving group.[9] For a good leaving group like chloride, a concerted
mechanism is common.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An Introduction to Organophosphorus Chemistry Using
Dimethyl Chlorophosphate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b043699#introduction-to-organophosphorus-
chemistry-using-dimethyl-chlorophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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